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Compound of Interest

Compound Name: MD-224

Cat. No.: B2951637

For Researchers, Scientists, and Drug Development Professionals

Introduction

MD-224 is a highly potent and selective first-in-class small-molecule degrader of the human
murine double minute 2 (MDMZ2) protein, developed under the proteolysis-targeting chimera
(PROTAC) concept.[1][2][3] It functions by inducing the rapid degradation of MDM2, a primary
endogenous inhibitor of the p53 tumor suppressor.[3][4][5][6] This degradation leads to the
accumulation of p53, activation of the p53 signaling pathway, and subsequent apoptosis in
cancer cells harboring wild-type p53.[1][7] MD-224 is comprised of a ligand for MDM2 and
another for the E3 ubiquitin ligase Cereblon (CRBN), which are joined by a linker. This dual
binding facilitates the ubiquitination and subsequent proteasomal degradation of MDM2.[1][3]
With an IC50 value of 1.5 nM in RS4;11 leukemia cells, MD-224 demonstrates significant
potential as a therapeutic agent in oncology research.[2][3][5][6][7]

These application notes provide a detailed protocol for the preparation of a stock solution of
MD-224 using dimethyl sulfoxide (DMSQO), a common solvent for nonpolar and polar
compounds in biological research.

Data Presentation
Chemical and Physical Properties of MD-224
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Property Value Reference
Molecular Formula C48H43CI2FN606 [7]
Molecular Weight 889.80 g/mol [7]
CAS Number 2136247-12-4 [7]
Appearance Powder [8]

Parameter Details Reference
Solvent Dimethyl Sulfoxide (DMSO) [4]
Solubility in DMSO 100 mg/mL (112.38 mM) [4]
Storage of Powder -20°C for up to 3 years [8]

] -20°C for up to 1 year or -80°C
Storage of Stock Solution 9]
for up to 2 years

Experimental Protocols
Materials

e MD-224 powder

o Anhydrous/fresh Dimethyl Sulfoxide (DMSQO) (Note: Moisture-absorbing DMSO can reduce
solubility[4])

 Sterile microcentrifuge tubes or cryovials
o Calibrated precision balance
o Vortex mixer

o Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM MD-224 Stock Solution
in DMSO

Acclimatization: Before opening, allow the vial of MD-224 powder to equilibrate to room
temperature to prevent condensation of moisture, which can affect the compound's stability
and solubility.

Weighing: Accurately weigh the desired amount of MD-224 powder using a calibrated
precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 8.898 mg of MD-224.

o Calculation: Molecular Weight (MW) of MD-224 = 889.80 g/mol . To make a 10 mM (0.010
mol/L) solution, you need 0.010 moles per liter. For 1 mL (0.001 L), you need 0.010 mol/L *
0.001 L = 0.00001 moles. The mass required is 0.00001 moles * 889.80 g/mol = 0.008898
g or 8.898 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
MD-224 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if
necessary, but avoid excessive heat.

Sterilization (Optional): If required for your application, the stock solution can be sterilized by
passing it through a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. Store the aliquots at -20°C or -80°C.

Protocol for Preparing Working Solutions

For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically less than 0.1%) to avoid solvent-

induced cytotoxicity.
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Serial Dilution (in DMSO): If very low concentrations of MD-224 are required, it is advisable

to perform initial serial dilutions of the stock solution in DMSO before diluting in the aqueous

medium. This helps to prevent precipitation of the compound.

Final Dilution (in Culture Medium): Directly add the appropriate volume of the MD-224 stock

solution (or a diluted DMSO solution) to the pre-warmed cell culture medium. For example,

to prepare a 100 nM working solution from a 10 mM stock, you can perform a 1:100,000
dilution (e.g., add 1 pL of the 10 mM stock to 100 mL of medium).

to the cells.

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting before adding it

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the compound.
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Caption: MD-224 induces degradation of MDM2, leading to p53 activation and apoptosis.

Experimental Workflow: From Stock to Working Solution

Stock Solution Preparation

1. Weigh MD-224 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex to Solubilize

4. Aliquot for Storage

5. Store at -20°C or -80°C

|
For Experiment
|

I
Working Solution Preparation

6. Thaw Stock Aliquot

7. Dilute in Culture Medium
(DMSO < 0.1%)

8. Mix Thoroughly

9. Add to Cells
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Caption: Workflow for preparing MD-224 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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